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Compound of Interest

Compound Name: 2-Methoxyresorcinol

Cat. No.: B015789 Get Quote

This guide provides a comprehensive technical overview of 2-Methoxyresorcinol, a versatile

aromatic compound with significant applications in the pharmaceutical, cosmetic, and materials

science industries. Intended for researchers, scientists, and drug development professionals,

this document delves into the core chemical and physical properties, synthesis methodologies,

reactivity, and diverse applications of this important molecule.

Introduction to 2-Methoxyresorcinol
2-Methoxyresorcinol, systematically known as 2-methoxybenzene-1,3-diol, is a derivative of

resorcinol. Its structure is characterized by a benzene ring substituted with two hydroxyl groups

at positions 1 and 3, and a methoxy group at position 2.[1][2] This arrangement of functional

groups imparts a unique combination of properties, including antioxidant and antimicrobial

activities, and makes it a valuable intermediate in organic synthesis.[3] The presence of both

hydroxyl and methoxy groups influences its solubility, reactivity, and biological activity, with the

methoxy group enhancing its lipophilicity.[3]

Synonyms and Identifiers
A clear and unambiguous identification of chemical compounds is crucial in research and

development. 2-Methoxyresorcinol is known by several names and is registered under

various chemical identifiers.
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Identifier Type Identifier

IUPAC Name 2-methoxybenzene-1,3-diol[1][2]

CAS Number 29267-67-2[1][2]

Molecular Formula C₇H₈O₃[1][2]

Molecular Weight 140.14 g/mol [1][2]

InChI
InChI=1S/C7H8O3/c1-10-7-5(8)3-2-4-6(7)9/h2-

4,8-9H,1H3[1][2]

InChIKey QFYYAIBEHOEZKC-UHFFFAOYSA-N[1][2]

SMILES COC1=C(C=CC=C1O)O[1][2]

EC Number 249-542-1[2]

UNII 3UW7031F6P[2]

Common Synonyms:

1,3-Benzenediol, 2-methoxy-[1][4]

1,3-Dihydroxy-2-methoxybenzene[1][2]

2,6-Dihydroxyanisole[5]

2-Methoxy-1,3-benzenediol[1][2]

2-O-Methylpyrogallol[1][2]

Pyrogallol-2-methyl Ether[1][6]

Chemical and Physical Properties
The physicochemical properties of 2-Methoxyresorcinol are fundamental to its application and

handling. It typically appears as a white to off-white crystalline solid.[3]
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Property Value Source

Melting Point 82-88 °C [7][8]

Boiling Point 196.62 °C (rough estimate) [8]

Solubility

Soluble in organic solvents,

with limited solubility in water.

Slightly soluble in Chloroform

and Methanol.

[3][8]

pKa 9.45 ± 0.10 (Predicted) [8]

Appearance
White to off-white crystalline

solid
[3]

Synthesis of 2-Methoxyresorcinol
The synthesis of 2-Methoxyresorcinol can be achieved through various routes, with the

choice of method often depending on the desired scale, purity, and available starting materials.

Methylation of Resorcinol
A common laboratory-scale synthesis involves the direct methylation of resorcinol. This

reaction typically employs a methylating agent such as dimethyl sulfate or methyl iodide in the

presence of a base.[1]

Synthesis via 5-Bromo-2-methoxyresorcinol
Intermediate
A more advanced and regioselective method involves the use of a 5-bromo-2-
methoxyresorcinol intermediate.[1] This approach offers greater control over the substitution

pattern on the aromatic ring. The subsequent debromination of this intermediate can be

achieved through methods like catalytic hydrogenation.[1]

Zinc Dichloride-Mediated Reactions
Catalytic methods utilizing Lewis acids like zinc dichloride can enhance the reactivity and

selectivity of the synthesis.[1] These reactions often involve the treatment of resorcinol
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derivatives with methylating agents in the presence of catalytic amounts of zinc dichloride.[1]

Resorcinol

MethylationMethylating Agent
(e.g., Dimethyl Sulfate)

Base

2-Methoxyresorcinol

Figure 1: General scheme for the synthesis of 2-Methoxyresorcinol via methylation of resorcinol.

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 2-Methoxyresorcinol.

Detailed Experimental Protocol: Synthesis via
Methylation of Resorcinol
Disclaimer: This protocol is for informational purposes only and should be performed by

qualified personnel in a controlled laboratory setting with appropriate safety precautions.

Materials:

Resorcinol

Dimethyl sulfate

Sodium hydroxide

Diethyl ether
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Hydrochloric acid

Anhydrous magnesium sulfate

Deionized water

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a condenser, dissolve resorcinol in a solution of sodium hydroxide in deionized water.

Cool the reaction mixture in an ice bath.

Slowly add dimethyl sulfate to the cooled solution via the dropping funnel with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Acidify the reaction mixture with hydrochloric acid to a neutral pH.

Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude 2-Methoxyresorcinol by recrystallization or column chromatography.

Chemical Reactions and Reactivity
The chemical reactivity of 2-Methoxyresorcinol is dictated by its functional groups: the two

hydroxyl groups and the methoxy group on the electron-rich aromatic ring.

Oxidation: The hydroxyl groups make the molecule susceptible to oxidation, which can lead

to the formation of quinones or other oxidized derivatives.[1]
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Electrophilic Aromatic Substitution: The electron-donating nature of the hydroxyl and

methoxy groups activates the aromatic ring towards electrophilic substitution reactions,

allowing for further functionalization.[1]

Condensation Reactions: 2-Methoxyresorcinol can undergo condensation reactions with

aldehydes and ketones to form a variety of more complex molecules.[1]

Chelation: The presence of adjacent hydroxyl and methoxy groups allows for the chelation of

metal ions, a property that is being explored in materials science for the development of

metal-organic frameworks (MOFs).[1]

Applications
The unique structural features of 2-Methoxyresorcinol have led to its application in several

fields:

Pharmaceuticals: Its antioxidant and anti-inflammatory properties are of interest in the

development of drugs targeting conditions related to oxidative stress.[1] It has also been

investigated for its potential to inhibit the growth of tumor cells.

Cosmetics: In the cosmetics industry, 2-Methoxyresorcinol is utilized for its skin-lightening

effects, potentially through the inhibition of the enzyme tyrosinase, which is involved in

melanin production.[3] It also serves as an antioxidant agent in cosmetic formulations.[1]

Organic Synthesis: It is a valuable building block in organic synthesis for the creation of more

complex molecules.[1]

Materials Science: Its ability to chelate metal ions is being explored for the development of

novel materials such as metal-organic frameworks.[1]

Analytical Methods
The analysis and purification of 2-Methoxyresorcinol are critical for its use in research and

commercial applications.

Spectroscopic Analysis
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Mass Spectrometry (MS): GC-MS and LC-MS are powerful techniques for the identification

and quantification of 2-Methoxyresorcinol.[2]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for the structural elucidation and purity assessment of 2-Methoxyresorcinol.

Chromatographic Separation and Purification
High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for the

separation, quantification, and purification of 2-Methoxyresorcinol and related compounds.

Gas Chromatography (GC): GC can be employed for the analysis of 2-Methoxyresorcinol,
often in combination with mass spectrometry.

Recrystallization: Recrystallization is a common method for the purification of solid 2-
Methoxyresorcinol. The choice of solvent is crucial and can be determined based on the

solubility data. A solvent system in which the compound is sparingly soluble at room

temperature but highly soluble at elevated temperatures is ideal.

Conclusion
2-Methoxyresorcinol is a multifunctional aromatic compound with a growing number of

applications in diverse scientific and industrial fields. Its unique combination of hydroxyl and

methoxy functional groups provides a platform for a wide range of chemical transformations

and imparts valuable biological activities. A thorough understanding of its synthesis, properties,

and reactivity is essential for harnessing its full potential in the development of new

pharmaceuticals, cosmetics, and advanced materials.

References
National Center for Biotechnology Information. (n.d.). 2-Methoxyresorcinol. PubChem.
National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST
Chemistry WebBook.
National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST
Chemistry WebBook.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyresorcinol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyresorcinol
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/product/b015789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST
Chemistry WebBook.
National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST
Chemistry WebBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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